3-(Oxiran-2-ylmethoxy)benzo[D]isoxazole

• IUPAC Name: 3-(oxiran-2-ylmethoxy)-1,2-benzoxazole
• InChI: InChI=1S/C10H9NO3/c1-2-4-9-8(3-1)10(11-14-9)13-6-7-5-12-7/h1-4,7H,5-6H2
• InChI Key: VDKDXDWRTWABCC-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=NOC3=CC=CC=C32
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol

Description

3-(Oxiran-2-ylmethoxy)benzo[D]isoxazole, also known as EPZ-6438, is a small molecule inhibitor of the histone methyltransferase EZH2. EZH2 is responsible for the methylation of histone H3 at lysine 27, which leads to gene silencing. Overexpression of EZH2 has been observed in various cancers, including lymphoma, breast cancer, and prostate cancer. Therefore, the inhibition of EZH2 has emerged as a potential therapeutic strategy for cancer treatment.

Scientific Research Applications

Synthesis and Structural Studies

3-(Oxiran-2-ylmethoxy)benzo[D]isoxazole and its derivatives have been synthesized and characterized, providing a foundation for further chemical and pharmacological studies. For instance, compounds like 4-(oxiran-2-ylmethoxy)benzoic acid have been synthesized through new routes and analyzed using X-ray crystallography, offering insights into their structural properties (Obreza & Perdih, 2012). This research contributes to the understanding of molecular conformations and potential reactivity patterns of such compounds.

Catalytic Applications

Benzo[D]isoxazoles, including those with oxirane groups, have shown promise in catalytic applications, particularly in cycloaddition reactions. Selective [5 + 1] and [5 + 2] cycloaddition of ynamides or propargyl esters with benzo[d]isoxazoles via gold catalysis is an example where these compounds act as novel nucleophiles, facilitating the synthesis of polysubstituted oxazines and oxazepines (Xu et al., 2018).

Ring Expansion and Novel Synthesis Routes

Unusual ring-expansion processes have been observed in reactions involving benzo[d]isoxazole derivatives. One study reported the synthesis of a spiroepoxide via an unexpected ring expansion, highlighting the complex reactivity of these compounds and their potential for generating novel molecular structures (Kolluri et al., 2018). Such findings are valuable for the development of new synthetic methodologies and the exploration of reactivity principles.

Catalysis and Synthetic Methodologies

Research has also focused on the application of benzo[d]isoxazoles in synthetic chemistry, including the use of silica gel-supported polyphosphoric acid as a catalyst for the synthesis of isoxazoles and isoxazolines, demonstrating efficient and reusable methods for preparing these derivatives (Itoh et al., 2011). Additionally, ring-opening [3 + 2] cyclization reactions involving benzo[d]isoxazoles have been developed, providing access to hydroxyaryl-oxazolines under mild conditions (He et al., 2020).